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Cat. No.: B1219543 Get Quote

A comprehensive review of scientific literature reveals no established direct application of

methyl dihydrogen phosphate as a catalyst or reagent for carbon-carbon (C-C) bond

formation reactions in synthetic organic chemistry. While various phosphorus-containing

compounds are pivotal in numerous organic transformations, methyl dihydrogen phosphate
itself has not been identified as a key player in methodologies such as Friedel-Crafts reactions,

aldol condensations, Michael additions, or cross-coupling reactions.

Methyl dihydrogen phosphate (also known as monomethyl phosphate) is a simple monoalkyl

phosphate ester. It is recognized in biochemical contexts as a metabolite and has been used

as a probe to study the mechanisms of certain enzymes. However, its role in preparative

organic synthesis, particularly for the construction of C-C bonds, is not documented in peer-

reviewed publications or patents.

The initial investigation into this topic sought to provide detailed application notes and protocols

for researchers, scientists, and drug development professionals. The core requirements

included structured data presentation, detailed experimental methodologies, and visualizations

of reaction pathways. Despite extensive searches for relevant experimental data, no instances

of methyl dihydrogen phosphate being utilized to facilitate C-C bond formation were found.

Therefore, it is not possible to provide the requested detailed application notes, experimental

protocols, or quantitative data tables for the use of methyl dihydrogen phosphate in this

context. The absence of such information in the chemical literature suggests that this

compound is not a suitable or commonly employed tool for this class of transformations.
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Contextualizing the Role of Phosphorus
Compounds in C-C Bond Formation
While methyl dihydrogen phosphate itself is not directly used, other classes of

organophosphorus compounds are integral to many C-C bond-forming reactions. This

distinction is crucial for researchers in the field. Examples of phosphorus-containing reagents

and ligands in C-C bond formation include:

Phosphine Ligands in Cross-Coupling Reactions: Ligands such as triphenylphosphine and

its derivatives are fundamental to the efficacy of palladium-catalyzed cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira), which are cornerstone methods for C-C bond

formation in pharmaceutical and materials science.

Wittig Reagents: Phosphorus ylides, known as Wittig reagents, are extensively used for the

synthesis of alkenes from aldehydes and ketones, a classic and powerful C-C bond-forming

transformation.

Horner-Wadsworth-Emmons Reagents: Phosphonate carbanions, the reagents in the

Horner-Wadsworth-Emmons reaction, provide a valuable alternative to the Wittig reaction,

often yielding E-alkenes with high selectivity.

Phosphate and Phosphoric Acid Catalysts: Brønsted acids derived from phosphoric acid,

particularly chiral phosphoric acids, have emerged as powerful catalysts for a wide range of

enantioselective C-C bond-forming reactions.

The following diagram illustrates the general concept of a ligand-facilitated cross-coupling

reaction, a common strategy for C-C bond formation where phosphine ligands are often

employed.
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Figure 1. A simplified representation of a palladium-catalyzed cross-coupling cycle for C-C

bond formation.

In conclusion, researchers and professionals in drug development seeking to perform C-C

bond formations should focus on well-established methods that utilize other classes of

phosphorus compounds, rather than methyl dihydrogen phosphate, for which there is no

current body of evidence supporting its use in this capacity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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